Cas no 1780741-24-3 (2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol)

2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol structure
1780741-24-3 structure
Product Name:2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol
CAS No:1780741-24-3
MF:C11H15FO3
MW:214.233407258987
CID:5926560
PubChem ID:84680285
Update Time:2024-01-12

2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-2,6-dimethoxy-α,α-dimethylbenzenemethanol
    • 2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol
    • EN300-1853997
    • 1780741-24-3
    • Inchi: 1S/C11H15FO3/c1-11(2,13)9-8(14-3)6-5-7(12)10(9)15-4/h5-6,13H,1-4H3
    • InChI Key: RMAYOSAZNXGJDC-UHFFFAOYSA-N
    • SMILES: C1(C(C)(C)O)=C(OC)C=CC(F)=C1OC

Computed Properties

  • Exact Mass: 214.10052250g/mol
  • Monoisotopic Mass: 214.10052250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 325.0±42.0 °C(Predicted)
  • pka: 13.96±0.29(Predicted)

2-(3-fluoro-2,6-dimethoxyphenyl)propan-2-ol Pricemore >>

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